Cas no 1111637-76-3 (3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1111637-76-3
• MF: C₁₃H₁₈BN₃O₂
• MW: 259.111922740936
• MDL: MFCD22189723
• CID: 1098967
• PubChem ID: 57416443
• Update Time: 2025-04-20

3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazolo[3,4-b]pyridine
• 3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-boronic acid pinacol ester
• 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyrazolo[3,4-b]pyridine
• 3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
• A894774
• DB-084358
• AKOS025146841
• 1111637-76-3
• CS-0051253
• (3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)boronic acid pinacol ester
• MFCD12923385
• SY098639
• DTXSID00726112
• SVAUMAQWCPBSDF-UHFFFAOYSA-N
• SB10385
• AS-38212
• SCHEMBL2953175

• MDL： MFCD22189723
• Inchi： 1S/C13H18BN3O2/c1-8-10-6-9(7-15-11(10)17-16-8)14-18-12(2,3)13(4,5)19-14/h6-7H,1-5H3,(H,15,16,17)
• InChI Key： SVAUMAQWCPBSDF-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC3C(=C(C)NN=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.14900
• Monoisotopic Mass: 259.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60Ų

Experimental Properties

• PSA: 60.03000
• LogP: 1.56550